1-(4-Methoxybenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

• IUPAC Name: (4-methoxyphenyl)-[4-[[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C23H25N3O4/c1-28-19-8-6-17(7-9-19)23(27)26-12-10-16(11-13-26)14-21-24-22(25-30-21)18-4-3-5-20(15-18)29-2/h3-9,15-16H,10-14H2,1-2H3
• InChI Key: JIUMVUKLFXINDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCC(CC2)CC3=NC(=NO3)C4=CC(=CC=C4)OC
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol

Description

1-(4-Methoxybenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is a useful research compound. Its molecular formula is C23H25N3O4 and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

This compound is involved in the synthesis of a broad range of chemical derivatives with potential biological activities. The synthesis often involves the creation of 1,2,4-oxadiazole derivatives, which are known for their diverse pharmacological properties. For example, Bektaş et al. (2007) discussed the synthesis of 1,2,4-triazole derivatives with antimicrobial activities, starting from various ester ethoxycarbonylhydrazones with primary amines, highlighting the versatility of oxadiazole compounds in producing biologically active molecules (Bektaş et al., 2007).

Biological Activities

Research on derivatives similar to "1-(4-Methoxybenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine" indicates potential antimicrobial, anticancer, and antioxidant activities. For instance, the study by Rehman et al. (2018) on propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole showcased promising anticancer agents, suggesting the potential of such compounds in cancer therapy (Rehman et al., 2018). Furthermore, Mallesha et al. (2014) investigated the antioxidant activity of 1-(5-(4-methoxy-phenyl)-(1,3,4)oxadiazol-2-yl)-piperazine derivatives, identifying compounds with significant radical scavenging activities, highlighting the antioxidant potential of these derivatives (Mallesha et al., 2014).

Crystallography and Structural Analysis

Kumara et al. (2017) focused on the crystal structure, Hirshfeld surface analysis, and DFT calculations of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, providing insights into the molecular structure and intermolecular interactions of such compounds. This kind of structural analysis is crucial for understanding the reactivity and potential binding mechanisms of these molecules (Kumara et al., 2017).